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Compound of Interest

Compound Name: DBPR108

Cat. No.: B606979

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed instructions for the preparation and use of DBPR108, a
potent and selective dipeptidyl peptidase 4 (DPP-4) inhibitor, for in vitro cell culture
experiments.

Introduction

DBPR108 (also known as Prusogliptin) is a small molecule inhibitor of dipeptidyl peptidase 4
(DPP-4) with an IC50 of 15 nM.[1] It exhibits high selectivity for DPP-4 over other proteases like
DPP-8 and DPP-9.[2] Due to its role in glucose metabolism, DBPR108 is a compound of
significant interest in diabetes research and related fields.[3][4][5] Accurate and reproducible in
vitro studies are crucial for elucidating its mechanism of action and potential therapeutic
applications. A critical first step in these studies is the proper dissolution and handling of the
compound.

Physicochemical Properties and Solubility

A summary of the relevant physicochemical properties of DBPR108 is presented in Table 1.
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Property Value Reference

Molecular Formula C16H25FN402 [2]

Molecular Weight 324.4 g/mol [2]

Appearance Solid, white to off-white [1]

- DMSO: 225 mg/mL (77.07

Solubility [1]
mM)

PBS (pH 7.2): 210 mg/mL [2]

) Store at -20°C forup to 4

Storage (Solid) [1]12]

years

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DBPR108 in dimethyl
sulfoxide (DMSOQO), a common solvent for dissolving organic molecules for cell culture
applications.

Materials:

DBPR108 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
Procedure:
e Calculate the required mass of DBPR108:

o To prepare 1 mL of a 10 mM stock solution, you will need:
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= Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

» Mass (mg) = 0.010 mol/L x 0.001 L x 324.4 g/mol = 3.244 mg

Weigh DBPR108:

o Carefully weigh out 3.244 mg of DBPR108 powder and transfer it to a sterile
microcentrifuge tube.

Dissolve in DMSO:

o Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the DBPR108
powder.

Ensure complete dissolution:

o Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the
solution to ensure there are no visible particles.

Storage of Stock Solution:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 uL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions in Cell Culture Medium

This protocol outlines the dilution of the DMSO stock solution into a cell culture medium to
achieve the desired final concentration for treating cells.

Materials:
e 10 mM DBPR108 stock solution in DMSO
o Pre-warmed, complete cell culture medium appropriate for your cell line

o Sterile tubes for dilution
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o Calibrated micropipettes and sterile tips
Procedure:
o Determine the final desired concentration:
o As an example, to prepare 1 mL of a 10 uM working solution:
» Perform a serial dilution (if necessary):

o For high final concentrations, a direct dilution may be possible. However, for lower
concentrations, a serial dilution is recommended to ensure accuracy.

o To prepare a 10 uM working solution from a 10 mM stock, you will need to perform a
1:1000 dilution.

e Dilution step:

o Add 1 uL of the 10 mM DBPR108 stock solution to 999 pL of pre-warmed complete cell
culture medium.

e Mix thoroughly:

o Gently mix the working solution by pipetting up and down or by inverting the tube. Avoid
vigorous vortexing, which can damage media components.

¢ Vehicle Control:

o ltis crucial to include a vehicle control in your experiments. This control should contain the
same final concentration of DMSO as the treated samples. In the example above, the
vehicle control would be cell culture medium containing 0.1% DMSO.

Signaling Pathway and Experimental Workflow

DBPR108 is a selective inhibitor of DPP-4. DPP-4 is a transmembrane glycoprotein that
cleaves and inactivates incretin hormones such as glucagon-like peptide-1 (GLP-1). By
inhibiting DPP-4, DBPR108 increases the levels of active GLP-1, which in turn stimulates
insulin secretion and suppresses glucagon release, leading to improved glucose control.
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Caption: Mechanism of action of DBPR108.

The following diagram illustrates a typical workflow for a cell-based assay using DBPR108.
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Caption: General workflow for cell culture experiments with DBPR108.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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